Cas no 2172552-76-8 (7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride)

• Product Name: 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride
• CAS No: 2172552-76-8
• MF: C₈H₄ClF₃N₂O₂S
• MW: 284.642769813538
• CID: 6448314
• PubChem ID: 165599633
• Update Time: 2025-05-23

7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride
• EN300-1618350
• 2172552-76-8

• Inchi： 1S/C8H4ClF3N2O2S/c9-17(15,16)7-4-2-1-3-5(8(10,11)12)6(4)13-14-7/h1-3H,(H,13,14)
• InChI Key： PHPBQOPZQLEBLV-UHFFFAOYSA-N
• SMILES： ClS(C1=C2C=CC=C(C(F)(F)F)C2=NN1)(=O)=O

Computed Properties

• Exact Mass: 283.9634107g/mol
• Monoisotopic Mass: 283.9634107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride

Introduction to 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride (CAS No. 2172552-76-8)

7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. The compound, identified by the CAS number 2172552-76-8, is characterized by the presence of a trifluoromethyl group and a sulfonyl chloride functional group, both of which contribute to its reactivity and utility in synthetic chemistry. This introduction provides an in-depth exploration of the compound's chemical properties, synthetic pathways, and its emerging role in modern drug discovery.

The molecular structure of 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride consists of an indazole core substituted with a trifluoromethyl group at the 7-position and a sulfonyl chloride group at the 3-position. The indazole scaffold is a well-known heterocyclic system that is frequently encountered in biologically active molecules, including several approved drugs. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further derivatization. Additionally, the sulfonyl chloride moiety serves as a versatile handle for further functionalization through nucleophilic substitution reactions, enabling the synthesis of a wide range of derivatives.

In recent years, there has been growing interest in indazole derivatives due to their diverse biological activities. Studies have demonstrated that indazole-based compounds exhibit properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The presence of the trifluoromethyl group in 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride further modulates these activities by influencing both pharmacokinetic and pharmacodynamic profiles. For instance, the electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity to biological targets, while also improving resistance to enzymatic degradation.

The synthesis of 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. A common synthetic route begins with the preparation of 1H-indazole-3-carboxylic acid or its derivatives, which are then subjected to sulfonylation followed by trifluoromethylation. The sulfonylation step typically employs chlorosulfonic acid or sulfur trioxide chlorides to introduce the sulfonyl chloride group. Subsequent trifluoromethylation can be achieved using reagents such as trifluoromethyl iodide or copper-mediated reactions involving trifluoroacetic acid esters.

One of the most compelling aspects of 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride is its potential application in drug development. Researchers have leveraged this compound as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases. For example, recent studies have explored its use in developing small-molecule inhibitors for kinases and other enzyme targets involved in cancer progression. The combination of the indazole scaffold with pharmacophores that interact with specific biological pathways makes this compound a valuable tool for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their improved pharmacological properties. Fluoro-substituted molecules often exhibit enhanced bioavailability, prolonged half-life, and increased target specificity compared to their non-fluorinated counterparts. The trifluoromethyl group in 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride aligns with this trend by contributing to these desirable characteristics. Furthermore, computational studies have shown that fluorine atoms can significantly influence molecular interactions within biological systems, making them indispensable in rational drug design.

Recent advances in synthetic methodologies have also expanded the utility of 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride beyond traditional pharmaceutical applications. For instance, researchers have utilized this compound in materials science for developing advanced polymers and liquid crystals with unique electronic properties. The sulfonyl chloride group provides a reactive site for polymerization reactions, while the indazole core imparts specific structural motifs that can be tailored for optoelectronic applications.

In conclusion, 7-(trifluoromethyl)-1H-indazole-3-sulfonyl chloride (CAS No. 2172552-76-8) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features, including the trifluoromethyl and sulfonyl chloride groups, make it a versatile intermediate for synthesizing biologically active molecules and functional materials. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to play an increasingly important role in modern science and technology.